Cas no 96686-24-7 (N-(2-Methylphenyl)-2-butenamide)

• Product Name: N-(2-Methylphenyl)-2-butenamide
• CAS No: 96686-24-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1059503
• PubChem ID: 70148129
• Update Time: 2025-04-20

N-(2-Methylphenyl)-2-butenamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylphenyl)-2-butenamide
• N-(2-Methylphenyl)-2
• N-(2-methylphenyl)but-2-enamide
• DTXSID00741704
• 96686-24-7
• AKOS017261031
• (2E)-N-(2-Methylphenyl)-2-butenamide
• 2196187-17-2
• DB-308532

• Inchi： 1S/C11H13NO/c1-3-6-11(13)12-10-8-5-4-7-9(10)2/h3-8H,1-2H3,(H,12,13)
• InChI Key： UQAKKCXZGIJXLU-UHFFFAOYSA-N
• SMILES： O=C(C=CC)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 330.4±25.0 °C at 760 mmHg
• Flash Point: 194.8±8.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(2-Methylphenyl)-2-butenamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)